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Compound of Interest

Compound Name: Pyrifluquinazon

Cat. No.: B166700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pyrifluquinazon, a pyridine azomethine insecticide, is a potent agent for controlling various

sucking insect pests. Its unique mode of action as a chordotonal organ Transient Receptor

Potential Vanilloid (TRPV) channel modulator disrupts insect feeding, leading to starvation and

death.[1] This distinct mechanism makes it a valuable tool in insecticide resistance

management programs.[2][3][4] This guide provides a comparative analysis of the synergistic

effects of Pyrifluquinazon when combined with other pesticides, supported by available

experimental data.

Quantitative Data Summary
The following tables summarize the efficacy of Pyrifluquinazon in combination with other

insecticides, based on patent literature. These combinations have been reported to exhibit

synergistic effects, leading to enhanced pest control.

Table 1: Synergistic Effect of Pyrifluquinazon and Clothianidin against Pest Insects
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Pest Species Treatment Dilution
Efficacy (72 hours
post-treatment)

Bemisia tabaci

(Tomato)

Pyrifluquinazon (20%)

+ Clothianidin (20%)

Suspending Agent

6500x 94.5%

Pyrifluquinazon (20%)

Suspending Agent
6500x 86.3%

Clothianidin (20%)

Suspending Agent
6500x 78.2%

Empoasca flavescens

(Tea Tree)

Pyrifluquinazon (20%)

+ Clothianidin (20%)

Suspending Agent

8000x 93.2%

Pyrifluquinazon (20%)

Suspending Agent
8000x 88.3%

Clothianidin (20%)

Suspending Agent
8000x 79.6%

Data sourced from patent CN105454277A.[5]

Table 2: Patented Synergistic Composition of Pyrifluquinazon and Bistrifluron

Parameter Description

Active Ingredients Pyrifluquinazon and Bistrifluron

Reported Effect Significant synergistic effect

Benefits

Improved control efficacy, delayed development

of resistance, broadened insecticidal spectrum,

reduced application rates, and minimized

pesticide residues.

Data sourced from patent CN106212489A.[6]
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Experimental Protocols
Detailed experimental protocols for the data presented above are proprietary to the patent

holders. However, a general methodology for assessing the synergistic effects of pesticide

mixtures is outlined below.

Bioassay for Determining Synergism
A common method for evaluating the interaction between two pesticides is the co-toxicity

coefficient method. This involves the following steps:

Stock Solution Preparation: Prepare stock solutions of Pyrifluquinazon and the test

pesticide (e.g., Clothianidin) in a suitable solvent.

Serial Dilutions: Create a series of dilutions for each individual pesticide and for the mixture

at a specific ratio.

Treatment Application: Apply the dilutions to the target pest's food source (e.g., plant leaves

for sucking insects) or directly to the insects using a spray tower. A control group treated with

solvent only is also included.

Pest Exposure: Introduce a known number of target pests to the treated surfaces.

Mortality Assessment: Record the mortality rate at specified time intervals (e.g., 24, 48, and

72 hours) after exposure.

LC50 Calculation: Calculate the median lethal concentration (LC50) for each individual

pesticide and the mixture using probit analysis.

Synergism Calculation: Determine the nature of the interaction using one of the following

formulas:

Co-toxicity Coefficient (CTC): CTC = (LC50 of pesticide A alone / LC50 of pesticide A in

the mixture) * 100 A CTC value greater than 120 indicates a synergistic effect, a value

between 80 and 120 indicates an additive effect, and a value below 80 indicates an

antagonistic effect.
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Combination Index (CI): CI = (Dose of pesticide A in mixture / LC50 of pesticide A alone) +

(Dose of pesticide B in mixture / LC50 of pesticide B alone) A CI value less than 1

indicates synergism, a value equal to 1 indicates an additive effect, and a value greater

than 1 indicates antagonism.

Visualizations
Signaling Pathway of Pyrifluquinazon and Potential
Synergists
Pyrifluquinazon acts on the chordotonal organs of insects by modulating TRPV channels.[1]

Neonicotinoids like Clothianidin, on the other hand, are agonists of the nicotinic acetylcholine

receptor (nAChR). The synergistic effect may arise from the simultaneous disruption of two

different critical neural pathways.
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Dual-target disruption by Pyrifluquinazon and Clothianidin.

Experimental Workflow for Synergism Assessment
The following diagram illustrates a typical workflow for conducting a bioassay to determine the

synergistic effects of a pesticide combination.
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Workflow for assessing pesticide synergism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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